3-Acetamido-N-(4,6-dimethylpyridin-2-yl)benzamide

• IUPAC Name: 3-acetamido-N-(4,6-dimethylpyridin-2-yl)benzamide
• InChI: InChI=1S/C16H17N3O2/c1-10-7-11(2)17-15(8-10)19-16(21)13-5-4-6-14(9-13)18-12(3)20/h4-9H,1-3H3,(H,18,20)(H,17,19,21)
• InChI Key: WQKUEQOTNDJTMO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=C1)NC(=O)C2=CC(=CC=C2)NC(=O)C)C
• Molecular Formula: C16H17N3O2
• Molecular Weight: 283.32 g/mol

Description

3-Acetamido-N-(4,6-dimethylpyridin-2-yl)benzamide, also known as ADP, is a chemical compound that has been extensively studied due to its potential applications in scientific research. This molecule belongs to the class of pyridine derivatives and has a molecular weight of 308.38 g/mol. ADP is a white to off-white powder that is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol.

Mechanism of Action

The mechanism of action of 3-Acetamido-N-(4,6-dimethylpyridin-2-yl)benzamide involves the inhibition of specific enzymes involved in cell proliferation. 3-Acetamido-N-(4,6-dimethylpyridin-2-yl)benzamide targets enzymes such as cyclin-dependent kinases (CDKs) and histone deacetylases (HDACs), which play a crucial role in the regulation of cell growth and division. By inhibiting these enzymes, 3-Acetamido-N-(4,6-dimethylpyridin-2-yl)benzamide can induce cell cycle arrest and promote apoptosis in cancer cells.
Biochemical and Physiological Effects
3-Acetamido-N-(4,6-dimethylpyridin-2-yl)benzamide has been shown to have various biochemical and physiological effects on cells. One of the most significant effects of 3-Acetamido-N-(4,6-dimethylpyridin-2-yl)benzamide is the induction of cell cycle arrest in cancer cells. 3-Acetamido-N-(4,6-dimethylpyridin-2-yl)benzamide can also promote apoptosis in cancer cells by activating specific signaling pathways. Additionally, 3-Acetamido-N-(4,6-dimethylpyridin-2-yl)benzamide has been shown to inhibit the migration and invasion of cancer cells, which is a crucial step in cancer metastasis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-Acetamido-N-(4,6-dimethylpyridin-2-yl)benzamide in lab experiments is its potential application in cancer research. 3-Acetamido-N-(4,6-dimethylpyridin-2-yl)benzamide has been extensively studied for its anticancer properties and can be used to develop new drugs for the treatment of cancer. However, one of the limitations of using 3-Acetamido-N-(4,6-dimethylpyridin-2-yl)benzamide in lab experiments is its low solubility in water, which can make it challenging to work with in some experimental setups.

Future Directions

There are several future directions for the study of 3-Acetamido-N-(4,6-dimethylpyridin-2-yl)benzamide. One of the most significant directions is the development of new drugs based on 3-Acetamido-N-(4,6-dimethylpyridin-2-yl)benzamide for the treatment of cancer. Researchers can also investigate the potential applications of 3-Acetamido-N-(4,6-dimethylpyridin-2-yl)benzamide in other fields such as neuroscience and immunology. Additionally, further studies can be conducted to understand the mechanism of action of 3-Acetamido-N-(4,6-dimethylpyridin-2-yl)benzamide and its interactions with specific enzymes involved in cell proliferation.

Scientific Research Applications

3-Acetamido-N-(4,6-dimethylpyridin-2-yl)benzamide has been used in various scientific research studies due to its potential applications in different fields. One of the most significant applications of 3-Acetamido-N-(4,6-dimethylpyridin-2-yl)benzamide is in the field of cancer research. Several studies have shown that 3-Acetamido-N-(4,6-dimethylpyridin-2-yl)benzamide can inhibit the growth of cancer cells by targeting specific enzymes involved in cell proliferation. This makes 3-Acetamido-N-(4,6-dimethylpyridin-2-yl)benzamide a potential candidate for the development of anticancer drugs.